Cas no 51591-89-0 ((1S,2S)-2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol)

• Product Name: (1S,2S)-2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol
• CAS No: 51591-89-0
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 375638
• Update Time: 2023-08-02

(1S,2S)-2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-amino-1-[4-(methylsulfonyl)phenyl]-, [S-(R*,R*)]- (9CI)
• (S(R*,R*))-2-Amino-1-(p-(methylsulphonyl)phenyl)propane-1,3-diol
• [S(R*,R*)]-2-amino-1-[p-(methylsulphonyl)phenyl]propane-1,3-diol
• MMM7BB45PL
• 2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol, (1S,2S)-
• (1S,2S)-2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol

• Inchi： 1S/C10H15NO4S/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12/h2-5,9-10,12-13H,6,11H2,1H3/t9-,10-/m0/s1
• InChI Key： CIAZEFCFQFQJLB-UWVGGRQHSA-N
• SMILES： S(C)(C1C=CC(=CC=1)[C@@H]([C@H](CO)N)O)(=O)=O

Computed Properties

• Exact Mass: 245.072179
• Monoisotopic Mass: 245.072179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.36
• Boiling Point: 533.8°Cat760mmHg
• Flash Point: 276.6°C